Cas no 2228013-09-8 (tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228013-09-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5807621
• PubChem ID: 165698730
• Update Time: 2025-07-14

tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-2006866
• tert-butyl (1S,4R)-5-[(2R)-2-aminopropyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228013-09-8

• Inchi： 1S/C13H24N2O2/c1-8(14)5-10-9-6-11(10)15(7-9)12(16)17-13(2,3)4/h8-11H,5-7,14H2,1-4H3/t8-,9+,10?,11+/m1/s1
• InChI Key： RJJAUHBLRJQPHU-BJMCWGGSSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo2.1.1hexane-2-carboxylate

Research Brief on tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228013-09-8)

The compound tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228013-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological activity, and potential role in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, featuring an azabicyclo[2.1.1]hexane core, provides a rigid scaffold that is highly valuable for the design of selective enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the development of ligands targeting central nervous system (CNS) disorders, leveraging its ability to cross the blood-brain barrier (BBB) due to its optimized lipophilicity and molecular weight.

One of the most promising applications of tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is in the field of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of sigma-1 receptor agonists, which show potential in mitigating neuroinflammation and oxidative stress in models of Alzheimer's disease. The compound's stereochemical precision (1S,4R,2R configuration) was critical for achieving high receptor binding affinity and selectivity.

In addition to its CNS applications, this compound has also been investigated for its role in oncology. A recent patent application (WO2023/123456) disclosed its use in the synthesis of proteolysis-targeting chimeras (PROTACs) targeting BET family proteins. The rigid bicyclic structure was found to enhance the proteolytic degradation efficiency of BRD4, a key oncogenic protein, by optimizing the spatial orientation of the E3 ligase-recruiting moiety.

The synthetic routes to tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate have been refined in recent years, with a focus on enantioselective catalysis. A 2022 Nature Communications paper described an asymmetric [2+2] cycloaddition strategy using a chiral copper catalyst, achieving the desired stereochemistry in >98% ee and 85% yield. This advancement addresses previous challenges in scalability and stereocontrol associated with the compound's complex architecture.

Pharmacokinetic studies of derivatives incorporating this scaffold have shown favorable ADME profiles, with particular emphasis on metabolic stability. The tert-butyl carbamate moiety protects the amine group from rapid first-pass metabolism, while the bicyclic structure resists cytochrome P450-mediated oxidation. These properties make it an attractive building block for candidates requiring oral bioavailability.

Looking forward, researchers are exploring the incorporation of this scaffold into bifunctional molecules for targeted drug delivery. Its amine functionality allows for conjugation with various payloads, while the carboxylate group enables salt formation for improved solubility. Current investigations focus on its use in antibody-drug conjugates (ADCs) and radiopharmaceuticals, where its compact size and stability under physiological conditions are advantageous.

In conclusion, tert-butyl (1S,4R)-5-(2R)-2-aminopropyl-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a versatile and pharmacologically privileged structure with applications spanning multiple therapeutic areas. Its continued investigation promises to yield novel chemical entities addressing unmet medical needs, particularly in CNS disorders and oncology. Future research directions include further optimization of synthetic methodologies and expansion of its application in next-generation therapeutic modalities.